1,1,1-Tris(diphenylphosphino)methane
Overview
Description
1,1,1-Tris(diphenylphosphino)methane, commonly known as tris(diphenylphosphine)methane (PPh3)3C, is a triarylphosphine ligand that is widely used in coordination chemistry and organic synthesis. It is a colorless crystalline solid that is soluble in organic solvents such as benzene, toluene, and dichloromethane. This compound has been the subject of extensive research due to its unique properties, which make it a valuable tool for various scientific applications.
Scientific Research Applications
Buchwald-Hartwig Cross Coupling Reaction
1,1,1-Tris(diphenylphosphino)methane is used as a ligand in the Buchwald-Hartwig Cross Coupling Reaction . This reaction is a powerful tool for forming carbon-nitrogen and carbon-oxygen bonds, which are crucial in the synthesis of many organic compounds.
Heck Reaction
In the Heck Reaction, this compound acts as a ligand, facilitating the palladium-catalyzed carbon-carbon bond formation . This reaction is widely used in organic synthesis for the construction of complex organic molecules.
Hiyama Coupling
The Hiyama Coupling reaction, which involves the cross-coupling of organosilanes with organic halides, also utilizes 1,1,1-Tris(diphenylphosphino)methane as a ligand . This reaction is particularly useful in the synthesis of biaryls, a common structural motif in many pharmaceuticals and organic materials.
Negishi Coupling
In the Negishi Coupling reaction, this compound serves as a ligand . This reaction is a powerful method for forming carbon-carbon bonds, and is widely used in the synthesis of complex organic molecules, including natural products, pharmaceuticals, and polymers.
Sonogashira Coupling
1,1,1-Tris(diphenylphosphino)methane is used as a ligand in the Sonogashira Coupling reaction . This reaction is a powerful tool for forming carbon-carbon bonds between aryl and alkenyl groups, and is widely used in the synthesis of conjugated polymers and organic electronic materials.
Stille Coupling
In the Stille Coupling reaction, this compound acts as a ligand . This reaction is a powerful method for forming carbon-carbon bonds, and is widely used in the synthesis of complex organic molecules.
Suzuki-Miyaura Coupling
The Suzuki-Miyaura Coupling reaction, which involves the cross-coupling of organoboronic acids with organic halides, also utilizes 1,1,1-Tris(diphenylphosphino)methane as a ligand . This reaction is particularly useful in the synthesis of biaryls, a common structural motif in many pharmaceuticals and organic materials.
Analysis of Homogeneous Catalysts
1,1,1-Tris(diphenylphosphino)methane forms complexes with many transition metals, usually as a tripodal ligand . Such complexes are used to analyze mechanistic aspects of homogeneous catalysts .
Mechanism of Action
Target of Action
1,1,1-Tris(diphenylphosphino)methane is an organophosphorus compound that is primarily used as a ligand in the field of inorganic chemistry . It forms complexes with many transition metals, usually as a tripodal ligand .
Mode of Action
The mode of action of 1,1,1-Tris(diphenylphosphino)methane involves its ability to form stable complexes with transition metals . This property makes it a valuable ligand in various catalytic reactions.
Biochemical Pathways
1,1,1-Tris(diphenylphosphino)methane is widely used in catalytic reactions such as hydrogenation, carbonylation, reduction, and coupling . These reactions are crucial in various biochemical pathways, particularly in the synthesis of complex organic molecules.
Result of Action
The result of the action of 1,1,1-Tris(diphenylphosphino)methane is the formation of stable complexes with transition metals . These complexes can then participate in various catalytic reactions, leading to the synthesis of a wide range of organic compounds .
Action Environment
The action, efficacy, and stability of 1,1,1-Tris(diphenylphosphino)methane can be influenced by various environmental factors. For instance, it is sensitive to air and should be stored under inert gas (nitrogen or Argon) at 2-8°C . Additionally, its reactivity may be affected by the presence of other substances in the reaction mixture.
properties
IUPAC Name |
bis(diphenylphosphanyl)methyl-diphenylphosphane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C37H31P3/c1-7-19-31(20-8-1)38(32-21-9-2-10-22-32)37(39(33-23-11-3-12-24-33)34-25-13-4-14-26-34)40(35-27-15-5-16-28-35)36-29-17-6-18-30-36/h1-30,37H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KYDFRUPZLLIHQE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)P(C2=CC=CC=C2)C(P(C3=CC=CC=C3)C4=CC=CC=C4)P(C5=CC=CC=C5)C6=CC=CC=C6 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C37H31P3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10390702 | |
Record name | Methanetriyltris(diphenylphosphane) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10390702 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
568.6 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
28926-65-0 | |
Record name | Methanetriyltris(diphenylphosphane) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10390702 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 28926-65-0 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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